2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-(4-bromo-2-methylphenoxy)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C19H16BrNO2/c1-13-11-15(20)9-10-18(13)23-12-19(22)21-17-8-4-6-14-5-2-3-7-16(14)17/h2-11H,12H2,1H3,(H,21,22)
• InChI Key: NBEXDDBZBOVOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)OCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H16BrNO2
• DSSTOX Substance ID: DTXSID10361735
• Molecular Weight: 370.2 g/mol
• CAS RN: 434310-11-9

Description

2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various research fields. This compound is commonly referred to as BAY 11-7082 and is a potent inhibitor of nuclear factor-kappa B (NF-κB) activation. NF-κB is a transcription factor that plays a crucial role in regulating the immune response, inflammation, and cell survival. In

Scientific Research Applications

Design and Synthesis

The design and synthesis of derivatives similar to 2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide play a significant role in the development of novel chemical compounds. For instance, the design and synthesis of N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl) propyl] acetamide derivatives from N-methyl-3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propan-1-amine through N-chloroacetylation and N-alkylation demonstrate the potential for creating new molecules with unique properties for various applications, including medicinal chemistry (Yang Jing, 2010).

Catalysis

Compounds related to 2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide are utilized in catalytic processes to synthesize other complex molecules. For example, nano magnetite (Fe3O4) serves as an efficient and robust catalyst for the one-pot synthesis of 1-(aryl(piperidin-1-yl)methyl)naphthalene-2-ol and 1-(α-amido alkyl)-2-naphthol under ultrasound irradiation, demonstrating the role of similar compounds in facilitating chemical reactions (M. Mokhtary & Mogharab Torabi, 2017).

Antimicrobial Properties

The synthesis and antimicrobial profile of newer Schiff bases and thiazolidinone derivatives, including compounds like 2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide, reveal their potential in combating microbial infections. These compounds are evaluated for their antibacterial and antifungal activities, contributing to the development of new antimicrobial agents (N. Fuloria, S. Fuloria, & R. Gupta, 2014).

Molecular Conformations and Assembly

Studying the molecular conformations and supramolecular assembly of halogenated C,N-diarylacetamides, including analogs of 2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide, provides insights into their structural characteristics. This knowledge is crucial for understanding their behavior in various chemical and biological contexts, influencing the design of molecules with desired properties (P. Nayak et al., 2014).

Anti-HIV Drug Development

The density functional theory study of the local molecular properties of acetamide derivatives as anti-HIV drugs highlights the potential of compounds like 2-(4-bromo-2-methylphenoxy)-N-(naphthalen-1-yl)acetamide in the development of new therapeutic agents against HIV. The study of local reactivity and interaction mechanisms with biological molecules contributes to the design of more potent anti-HIV drugs (M. Oftadeh, N. Mahani, & M. Hamadanian, 2013).